3-(difluoromethyl)-N-(6-((5s,6s)-6-hydroxy-6,7,8,9-tetrahydro-5h-imidazo[1,5-a]azepin-5-yl)-[1,1'-biphenyl]-3-yl)-1-isopropyl-1h-pyrazole-5-carboxamide

• IUPAC Name: 5-(difluoromethyl)-N-[4-[(5S,6S)-6-hydroxy-6,7,8,9-tetrahydro-5H-imidazo[1,5-a]azepin-5-yl]-3-phenylphenyl]-2-propan-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C28H29F2N5O2/c1-17(2)35-24(14-23(33-35)27(29)30)28(37)32-19-11-12-21(22(13-19)18-7-4-3-5-8-18)26-25(36)10-6-9-20-15-31-16-34(20)26/h3-5,7-8,11-17,25-27,36H,6,9-10H2,1-2H3,(H,32,37)/t25-,26-/m0/s1
• InChI Key: ANNKHJQLDMGQFM-UIOOFZCWSA-N
• Canonical SMILES: CC(C)N1C(=CC(=N1)C(F)F)C(=O)NC2=CC(=C(C=C2)C3C(CCCC4=CN=CN34)O)C5=CC=CC=C5
• Isomeric SMILES: CC(C)N1C(=CC(=N1)C(F)F)C(=O)NC2=CC(=C(C=C2)[C@H]3[C@H](CCCC4=CN=CN34)O)C5=CC=CC=C5
• Molecular Formula: C28H29F2N5O2
• Molecular Weight: 505.6 g/mol

Description

3-(difluoromethyl)-N-(6-((5s,6s)-6-hydroxy-6,7,8,9-tetrahydro-5h-imidazo[1,5-a]azepin-5-yl)-[1,1'-biphenyl]-3-yl)-1-isopropyl-1h-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C28H29F2N5O2 and its molecular weight is 505.57. The purity is usually 95%.
BenchChem offers high-quality 3-(difluoromethyl)-N-(6-((5s,6s)-6-hydroxy-6,7,8,9-tetrahydro-5h-imidazo[1,5-a]azepin-5-yl)-[1,1'-biphenyl]-3-yl)-1-isopropyl-1h-pyrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(difluoromethyl)-N-(6-((5s,6s)-6-hydroxy-6,7,8,9-tetrahydro-5h-imidazo[1,5-a]azepin-5-yl)-[1,1'-biphenyl]-3-yl)-1-isopropyl-1h-pyrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Research indicates that compounds similar to the specified chemical, particularly those in the 5H-imidazo[1,2-a]azepine and 3H-imidazo[1,2-a]azepin-1-ium classes, demonstrate notable antibacterial and antifungal activities. For instance, Demchenko et al. (2021) synthesized derivatives of 5H-imidazo[1,2-a]azepines that exhibited broad spectrum antimicrobial activity against various pathogens including Staphylococcus aureus and Escherichia coli Demchenko, S., et al. (2021). Similarly, another study by Demchenko et al. (2020) on 3H-imidazo[1,2-a]azepin-1-ium bromides showed promising activity against Staphylococcus aureus, Cryptococcus neoformans, and Candida albicans Demchenko, S., et al. (2020).

Chemical Synthesis and Characterization

Several studies have focused on the synthesis and structural characterization of compounds related to the chemical . For example, Yıldırım et al. (2005) explored the functionalization reactions of related pyrazole compounds, revealing insights into their chemical behavior Yıldırım, İ., et al. (2005). Moreover, a study by Du et al. (2015) involved synthesizing 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides, closely related to the queried chemical, and investigated their antifungal activity Du, S., et al. (2015).

Potential Therapeutic Applications

While direct research on the exact chemical is limited, studies on similar compounds suggest potential therapeutic applications. For instance, McLaughlin et al. (2016) identified novel pyrazole derivatives with potential pharmacological activities that are yet to be explored McLaughlin, G., et al. (2016).